(+)-Silymonin
(+)-Silymonin
Brand Name:
Vulcanchem
CAS No.:
70815-31-5
VCID:
VC0192389
InChI:
InChI=1S/C25H22O9/c1-32-19-4-10(2-3-15(19)27)21-13-7-12(23-14(21)9-33-25(23,31)24(13)30)18-8-17(29)22-16(28)5-11(26)6-20(22)34-18/h2-7,13-14,18,21,23,26-28,31H,8-9H2,1H3/t13-,14-,18+,21+,23+,25-/m1/s1
SMILES:
COC1=C(C=CC(=C1)C2C3COC4(C3C(=CC2C4=O)C5CC(=O)C6=C(C=C(C=C6O5)O)O)O)O
Molecular Formula:
C25H22O9
Molecular Weight:
466.4 g/mol
(+)-Silymonin
CAS No.: 70815-31-5
Natural Products
VCID: VC0192389
Molecular Formula: C25H22O9
Molecular Weight: 466.4 g/mol
| CAS No. | 70815-31-5 |
|---|---|
| Product Name | (+)-Silymonin |
| Molecular Formula | C25H22O9 |
| Molecular Weight | 466.4 g/mol |
| IUPAC Name | (1R,3R,6R,7R,10R)-8-[(2S)-5,7-dihydroxy-4-oxo-2,3-dihydrochromen-2-yl]-3-hydroxy-10-(4-hydroxy-3-methoxyphenyl)-4-oxatricyclo[4.3.1.03,7]dec-8-en-2-one |
| Standard InChI | InChI=1S/C25H22O9/c1-32-19-4-10(2-3-15(19)27)21-13-7-12(23-14(21)9-33-25(23,31)24(13)30)18-8-17(29)22-16(28)5-11(26)6-20(22)34-18/h2-7,13-14,18,21,23,26-28,31H,8-9H2,1H3/t13-,14-,18+,21+,23+,25-/m1/s1 |
| Standard InChIKey | YBGWTZSEYYMFJI-AXUSBXICSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)[C@@H]2[C@H]3CO[C@@]4([C@H]3C(=C[C@H]2C4=O)[C@@H]5CC(=O)C6=C(C=C(C=C6O5)O)O)O)O |
| SMILES | COC1=C(C=CC(=C1)C2C3COC4(C3C(=CC2C4=O)C5CC(=O)C6=C(C=C(C=C6O5)O)O)O)O |
| Canonical SMILES | COC1=C(C=CC(=C1)C2C3COC4(C3C(=CC2C4=O)C5CC(=O)C6=C(C=C(C=C6O5)O)O)O)O |
| PubChem Compound | 156051 |
| Last Modified | Nov 11 2021 |
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